Cas no 2097946-56-8 (2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one)

• Product Name: 2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one
• CAS No: 2097946-56-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4773940
• Update Time: 2025-05-25

2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one
• 2-amino-1-[8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl]propan-1-one
• 2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one

• Inchi： 1S/C12H22N2O2/c1-9(13)11(15)14-6-10(7-16-2)12(8-14)4-3-5-12/h9-10H,3-8,13H2,1-2H3
• InChI Key： PLAYOKFXBVZUCQ-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C(C(C)N)=O)CC21CCC2

Computed Properties

• Exact Mass: 226.168127949 g/mol
• Monoisotopic Mass: 226.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6
• Molecular Weight: 226.32

Additional information on 2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one

2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one: A Comprehensive Overview

The compound with CAS No. 2097946-56-8, commonly referred to as 2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed between a six-membered ring (containing an amino group) and a seven-membered ring (containing an azaspiro group). The presence of the methoxymethyl group adds further complexity to the structure, making it a unique candidate for advanced chemical studies.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to exhibit diverse biological activities. The azaspiro group in this compound is particularly interesting as it can act as a bioisostere for other nitrogen-containing heterocycles, potentially offering new avenues for therapeutic interventions. Researchers have also explored the methoxymethyl group's role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

One of the most promising applications of 2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one lies in its potential as a lead compound for anti-cancer drug development. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. The amino group in the molecule plays a crucial role in its interaction with cellular targets, while the spiro structure contributes to its stability and specificity.

In addition to its therapeutic potential, this compound has also been investigated for its role in enzyme inhibition studies. The propanone moiety in the molecule has been shown to bind effectively to certain protease enzymes, making it a valuable tool for studying enzyme kinetics and inhibition mechanisms. This property has led to further explorations into its use as a potential inhibitor of proteases associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the spiro ring system through intramolecular cyclization and subsequent functionalization to introduce the methoxymethyl and amino groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential clinical applications.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular structure, stereochemistry, and stability under various conditions. The data obtained from these studies have also been instrumental in validating computational models used to predict the compound's behavior in biological systems.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying the biological activity of 2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one. This includes investigations into its interaction with cellular receptors, its effect on signaling pathways, and its potential for combination therapies with other drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-y l)propan -1-one represents a significant advancement in the field of medicinal chemistry due to its unique structural features and diverse biological activities. As research continues to uncover its full potential, this compound holds promise for addressing some of the most pressing challenges in modern medicine.